Cas no 1225478-48-7 (3-(2-aminoethyl)-1-(2-methoxyethyl)urea)

• Product Name: 3-(2-aminoethyl)-1-(2-methoxyethyl)urea
• CAS No: 1225478-48-7
• MF: C₆H₁₅N₃O₂
• MW: 161.202201128006
• MDL: MFCD16301058
• CID: 5187122
• PubChem ID: 86263289
• Update Time: 2025-05-26

3-(2-aminoethyl)-1-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-AMINOETHYL)-1-(2-METHOXYETHYL)UREA
• Urea, N-(2-aminoethyl)-N'-(2-methoxyethyl)-
• 3-(2-aminoethyl)-1-(2-methoxyethyl)urea

• MDL： MFCD16301058
• Inchi： 1S/C6H15N3O2/c1-11-5-4-9-6(10)8-3-2-7/h2-5,7H2,1H3,(H2,8,9,10)
• InChI Key： GKXHKLRDBDQYPZ-UHFFFAOYSA-N
• SMILES： O(C)CCNC(NCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 108
• XLogP3: -1.7
• Topological Polar Surface Area: 76.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on 3-(2-aminoethyl)-1-(2-methoxyethyl)urea

3-(2-Aminoethyl)-1-(2-Methoxyethyl)Urea: A Comprehensive Overview

The compound 3-(2-aminoethyl)-1-(2-methoxyethyl)urea (CAS No. 1225478-48-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an urea functional group with aminoethyl and methoxyethyl substituents. Recent advancements in synthetic chemistry have enabled the efficient synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

One of the most notable aspects of 3-(2-aminoethyl)-1-(2-methoxyethyl)urea is its potential in drug discovery. The compound's structure allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have shown that this compound exhibits modest inhibitory activity against certain kinases, making it a candidate for further exploration in oncology research. Additionally, its biocompatibility and solubility properties make it an attractive lead compound for developing new therapeutic agents.

In the field of agrochemistry, 3-(2-aminoethyl)-1-(2-methoxyethyl)urea has been investigated as a potential herbicide or plant growth regulator. Its ability to modulate plant hormone signaling pathways has been a focus of recent studies. Researchers have reported that this compound can influence auxin transport in plants, potentially leading to applications in crop management and pest control. These findings highlight the compound's versatility across different scientific disciplines.

The synthesis of 3-(2-aminoethyl)-1-(2-methoxyethyl)urea typically involves multi-step reactions, often utilizing reagents such as carbonyl dichloride (COCl₂) and appropriate amines. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production. Moreover, the use of green chemistry principles in its synthesis has been explored, reducing environmental impact while maintaining product quality.

From a materials science perspective, 3-(2-aminoethyl)-1-(2-methoxyethyl)urea has shown promise as a building block for polymeric materials. Its functional groups enable cross-linking reactions, which are essential for creating robust materials with tailored properties. Applications in adhesives, coatings, and biomedical polymers are currently under investigation. Preliminary results indicate that materials derived from this compound exhibit excellent mechanical strength and biocompatibility.

Recent advancements in computational chemistry have also contributed to our understanding of 3-(2-aminoethyl)-1-(2-methoxyethyl)urea's properties. Molecular docking studies have provided insights into its binding modes with various biological targets, aiding in the design of more potent derivatives. Additionally, quantum chemical calculations have shed light on the electronic structure of the compound, revealing key interactions that govern its reactivity.

In conclusion, 3-(2-aminoethyl)-1-(2-methoxyethyl)urea (CAS No. 1225478-48-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with recent research advancements, positions it as a valuable tool for innovation in pharmaceuticals, agrochemistry, and materials science. As research continues to unfold, this compound is expected to play an increasingly important role in addressing global challenges in health and sustainability.